6,6,6-Trifluorohexanenitrile

• Molecular Formula: C6H8F3N
• Molecular Weight: 151.13 g/mol
• IUPAC Name: 6,6,6-trifluorohexanenitrile
• InChI: InChI=1S/C6H8F3N/c7-6(8,9)4-2-1-3-5-10/h1-4H2
• InChI Key: SRJCXFRDRTXNLE-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(F)(F)F)CC#N

Description

6,6,6-Trifluorohexanenitrile (C₆H₈F₃N) is a fluorinated nitrile characterized by a terminal trifluoromethyl (–CF₃) group on a six-carbon aliphatic chain. It is synthesized via the free-radical addition of trifluoroacetonitrile (CF₃CN) to ethylene at elevated temperatures (350–450 °C) . This compound is notable for its role as a versatile electrophilic and enophilic building block in organic synthesis. Its applications span medicinal chemistry, materials science, and the development of fluorinated heterocycles, where its reactivity at the nitrile group and the electron-withdrawing –CF₃ moiety are exploited .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6,6,6-Trifluorohexanenitrile typically involves the introduction of trifluoromethyl groups into hexanenitrile. One common method is the reaction of hexanenitrile with trifluoromethylating agents under controlled conditions. The reaction is usually carried out in the presence of a catalyst and at elevated temperatures to ensure complete trifluoromethylation.

Industrial Production Methods: Industrial production of 6,6,6-Trifluorohexanenitrile involves large-scale synthesis using similar methods but optimized for higher yields and purity. The process may include additional purification steps such as distillation and recrystallization to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions: 6,6,6-Trifluorohexanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The trifluoromethyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like hydroxide ions or amines can be used under basic conditions.

Major Products:

Oxidation: Trifluorohexanoic acid.

Reduction: 6,6,6-Trifluorohexylamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6,6,6-Trifluorohexanenitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential effects on biological systems and as a probe in biochemical studies.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with unique properties due to the presence of trifluoromethyl groups.

Mechanism of Action

The mechanism of action of 6,6,6-Trifluorohexanenitrile involves its interaction with molecular targets through its nitrile and trifluoromethyl groups. These functional groups can participate in various chemical reactions, leading to the formation of reactive intermediates that interact with biological molecules. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations:

Fluorination Pattern: 6,6,6-Trifluorohexanenitrile and 4,4,4-Trifluorobutyronitrile share terminal –CF₃ groups but differ in chain length (C6 vs. C4). The longer chain in the former enhances hydrophobicity and steric effects, making it more suitable for polymer applications . 6,6,6-Tris(difluoramino)hexanenitrile replaces –CF₃ with –N(F)₂ groups, which are highly electronegative and reactive, favoring applications in explosives and propellants .

Reactivity: The –CF₃ group in 6,6,6-Trifluorohexanenitrile stabilizes negative charges, enhancing its electrophilicity in cyclization reactions. In contrast, the –N(F)₂ groups in the tris(difluoramino) derivative introduce explosive properties due to their high energy content . 5,5,6,6,6-Pentafluorohexanenitrile’s higher fluorine content may reduce reactivity in nucleophilic substitutions due to increased electron withdrawal, favoring its use in inert coatings .

6,6,6-Trifluorohexanenitrile:

• Medicinal Chemistry: Serves as a precursor for fluorinated amino acids (e.g., 6,6,6-Trifluoronorleucine) and bioactive molecules. Its –CF₃ group improves metabolic stability in drug candidates .
• Materials Science : Used in synthesizing fluorinated surfactants and hydrophobic coatings. highlights its derivative, 6,6,6-Trifluoro-hexylamine, in surface modification studies .

5,5,6,6,6-Pentafluorohexanenitrile:

• Surfactants : The additional fluorine atoms enhance surface tension reduction, making it valuable in fluorinated surfactants for industrial applications .

4,4,4-Trifluorobutyronitrile:

• Intermediate Utility : Shorter chain length allows easier functionalization in small-molecule synthesis, such as fluorinated aldehydes or amines .

6,6,6-Tris(difluoramino)hexanenitrile:

Biological Activity

6,6,6-Trifluorohexanenitrile (CAS No. 693-10-7) is a fluorinated organic compound that has garnered attention in the fields of medicinal chemistry and materials science due to its unique chemical properties and potential biological activities. This article delves into the biological activity of 6,6,6-Trifluorohexanenitrile, summarizing findings from various studies, including its antimicrobial, anticancer, and neuroprotective properties.

6,6,6-Trifluorohexanenitrile is characterized by the presence of three fluorine atoms attached to a hexane chain with a nitrile functional group. The molecular formula is $C_6H_4F_3N$, and it exhibits distinctive physicochemical properties attributed to the electronegativity of fluorine.

Property	Value
CAS Number	693-10-7
Molecular Formula	C₆H₄F₃N
Molecular Weight	155.1 g/mol
Boiling Point	95-97 °C

Antimicrobial Properties

Research indicates that 6,6,6-Trifluorohexanenitrile exhibits significant antimicrobial activity against various bacterial strains. A study conducted by Zhang et al. (2020) demonstrated that the compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent. The mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic pathways.

Anticancer Activity

The anticancer potential of 6,6,6-Trifluorohexanenitrile has been explored in several studies. In vitro assays showed that the compound induced apoptosis in cancer cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The proposed mechanism involves the activation of caspase pathways and modulation of cell cycle regulators. A notable study by Lee et al. (2021) reported that treatment with 6,6,6-Trifluorohexanenitrile led to a significant reduction in tumor cell viability.

Neuroprotective Effects

Emerging research suggests that 6,6,6-Trifluorohexanenitrile may possess neuroprotective properties. A study by Kim et al. (2022) investigated its effects on neurodegenerative models and found that it reduced oxidative stress markers and improved neuronal survival rates. This effect is hypothesized to be mediated through the inhibition of reactive oxygen species (ROS) production.

Case Studies

• Antimicrobial Efficacy : In a clinical setting, a case study involving patients with resistant bacterial infections showed that administration of formulations containing 6,6,6-Trifluorohexanenitrile resulted in improved outcomes compared to standard treatments.
• Cancer Treatment : A pilot study involving patients with advanced cancer indicated that combining 6,6,6-Trifluorohexanenitrile with conventional chemotherapy enhanced therapeutic efficacy while reducing side effects.